Cas no 1350738-87-2 (7-Bromo-3,4-dihydro-2H-benzob1,4oxazine hydrochloride)

• Product Name: 7-Bromo-3,4-dihydro-2H-benzob1,4oxazine hydrochloride
• CAS No: 1350738-87-2
• MF: C₈H₉BrClNO
• MW: 250.52016043663
• MDL: MFCD09056750
• CID: 1026419
• PubChem ID: 56965755
• Update Time: 2025-06-08

7-Bromo-3,4-dihydro-2H-benzob1,4oxazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride
• 7-Bromo-3,4-dihydro-2H-benzo-[b][1,4]oxazine hydrochloride
• 7-bromo-3,4-dihydro-2H-1,4-benzoxazine,hydrochloride
• 7-bromo-3,4-dihydro-2H-1,4-benzoxazine hydrochloride
• 7-BROMO-3,4-DIHYDRO-2H-BENZO[B][1,4]OXAZINE HCL
• AM86552
• SY024400
• AB0035534
• ST24024485
• X9901
• 7-Bromo-3,4-dihydro-2h-benzo[b][1,4]oxazine, HCl
• Z1741976975
• 7-Bromo-3,4-dihydro-2H-benzo[1,4]oxazine hydrochloride
• 7-Bromo-3,
• 7-Bromo-3,4-dihydro-2H-benzob1,4oxazine hydrochloride

• MDL： MFCD09056750
• Inchi： 1S/C8H8BrNO.ClH/c9-6-1-2-7-8(5-6)11-4-3-10-7;/h1-2,5,10H,3-4H2;1H
• InChI Key： QPJKEPXQSCQPEN-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)OCCN2.Cl

Computed Properties

• Exact Mass: 248.95600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 142
• Topological Polar Surface Area: 21.3

Experimental Properties

• PSA: 21.26000
• LogP: 3.19340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on 7-Bromo-3,4-dihydro-2H-benzob1,4oxazine hydrochloride

Introduction to 7-Bromo-3,4-dihydro-2H-benzob1,4oxazine hydrochloride (CAS No. 1350738-87-2)

7-Bromo-3,4-dihydro-2H-benzob1,4oxazine hydrochloride (CAS No. 1350738-87-2) is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This benzobenzodiazepine derivative has garnered attention due to its role as a key intermediate in the synthesis of various pharmacologically active molecules. The presence of both bromine and hydrochloride substituents enhances its reactivity, making it a valuable scaffold for medicinal chemists exploring novel therapeutic agents.

The molecular structure of 7-Bromo-3,4-dihydro-2H-benzob1,4oxazine hydrochloride consists of a fused bicyclic system, which is a hallmark of many bioactive compounds. The benzob1,4oxazine core imparts rigidity and stability to the molecule, while the bromine atom at the 7-position serves as a versatile handle for further functionalization. This combination of features has positioned it as a compound of interest in the development of drugs targeting neurological and cardiovascular disorders.

In recent years, there has been a surge in research focused on benzobenzodiazepine derivatives due to their demonstrated efficacy in modulating various biological pathways. Studies have highlighted the potential of these compounds in addressing conditions such as depression, anxiety, and hypertension. The brominated derivative, in particular, has shown promise in preclinical studies as a precursor for more complex molecules with enhanced pharmacological profiles.

The hydrochloride salt form of 7-Bromo-3,4-dihydro-2H-benzob1,4oxazine hydrochloride improves solubility and stability, making it more amenable for formulation into pharmaceutical products. This property is crucial for ensuring consistent drug delivery and bioavailability. The compound’s ability to undergo further chemical modifications allows researchers to fine-tune its pharmacokinetic and pharmacodynamic properties, thereby tailoring it for specific therapeutic applications.

One of the most compelling aspects of 7-Bromo-3,4-dihydro-2H-benzob1,4oxazine hydrochloride is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases. By serving as a precursor for kinase inhibitors, this compound contributes to the development of targeted therapies that can modulate these pathways with high specificity.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and interaction patterns of 7-Bromo-3,4-dihydro-2H-benzob1,4oxazine hydrochloride with biological targets more accurately. These predictions are invaluable for designing molecules that can interact more effectively with their intended targets. The integration of machine learning algorithms has further accelerated this process by allowing for rapid screening of potential derivatives.

The pharmaceutical industry has taken note of these developments and is actively exploring new ways to utilize 7-Bromo-3,4-dihydro-2H-benzob1,4oxazine hydrochloride in drug discovery programs. Collaborative efforts between academic institutions and pharmaceutical companies have led to several innovative approaches in modifying this scaffold to develop novel therapeutics. These collaborations leverage the expertise of chemists who specialize in heterocyclic chemistry and bioorganic synthesis.

The environmental impact of pharmaceutical research also plays a role in how compounds like 7-Bromo-3,4-dihydro-2H-benzob1,4oxazine hydrochloride are developed and utilized. Efforts are being made to optimize synthetic routes that minimize waste and reduce energy consumption. Green chemistry principles are being increasingly adopted to ensure that the production processes are sustainable and environmentally friendly.

Another area where this compound shows promise is in the treatment of neurodegenerative diseases such as Alzheimer’s disease and Parkinson’s disease. The benzobenzodiazepine scaffold is known to interact with neurotransmitter receptors and ion channels, which are critical components in maintaining neuronal function. By modulating these interactions, compounds derived from 7-Bromo-3,4-dihydro-2H-benzob1,4oxazine hydrochloride could potentially slow down or reverse the progression of these debilitating conditions.

The future prospects for 7-Bromo-3,4-dihydro-2H-benzob1,4oxazine hydrochloride are bright given its versatility as a synthetic intermediate. As research continues to uncover new biological targets and mechanisms underlying various diseases, this compound will likely find applications in an ever-expanding range of therapeutic areas. Its unique structural features make it an attractive candidate for further exploration by medicinal chemists worldwide.